Cas no 2229229-34-7 (1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2229229-34-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5937676
• PubChem ID: 165826939
• Update Time: 2025-10-28

1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• 2229229-34-7
• EN300-1888585
• 1-({1-[(tert-butoxy)carbonyl]piperidin-2-yl}methyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-5-4-6-11(16)10-15(7-8-15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： ZMDWEUVKJOQZBP-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCCCN2C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2229229-34-7)

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2229229-34-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as Boc-protected piperidine cyclopropane carboxylic acid, serves as a critical building block in organic synthesis, particularly in the development of novel drug candidates. Its molecular framework combines a piperidine ring, a cyclopropane moiety, and a carboxylic acid functional group, making it a valuable scaffold for medicinal chemistry.

The tert-butoxycarbonyl (Boc) group in this compound plays a pivotal role in protecting the amine functionality during multi-step synthetic processes. This feature is highly sought after in peptide synthesis and the preparation of N-heterocyclic compounds, which are prevalent in FDA-approved drugs. Researchers and pharmaceutical companies frequently search for "Boc-protected piperidine derivatives" or "cyclopropane carboxylic acid applications" to explore its potential in drug discovery. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, CAS No. 2229229-34-7 is often utilized in cross-coupling reactions, amide bond formations, and ring-opening transformations. Its cyclopropyl group introduces steric constraints that can significantly influence the biological activity of resulting molecules, a topic frequently queried in academic forums as "impact of cyclopropane on drug potency." Recent publications highlight its use in designing kinase inhibitors and GPCR modulators, aligning with the growing interest in targeted therapies for oncology and CNS disorders.

Environmental and regulatory considerations are also paramount when discussing this compound. Unlike many reactive intermediates, 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid exhibits favorable green chemistry metrics, with studies showing compatibility with biodegradable solvents and catalytic methodologies. This aspect resonates with the pharmaceutical industry's shift toward sustainable manufacturing, often searched as "eco-friendly Boc protection strategies." Analytical techniques such as HPLC purity testing and LC-MS characterization are routinely employed to ensure batch-to-batch consistency, addressing quality control concerns raised in "pharmaceutical intermediate specifications" queries.

Market trends indicate rising demand for CAS No. 2229229-34-7, particularly from contract research organizations (CROs) specializing in fragment-based drug design. The compound's ability to serve as a conformational restraint element in bioactive molecules makes it indispensable in addressing challenges like "improving metabolic stability" or "reducing off-target effects"—frequent pain points in preclinical development. Furthermore, its compatibility with automated synthesis platforms positions it as a key player in the era of AI-driven molecular discovery, a hot topic in recent "digital chemistry" discussions.

In conclusion, 1-({1-(tert-butoxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid represents a convergence of synthetic utility and therapeutic potential. Its structural complexity meets the needs of modern drug hunters tackling "undruggable targets," while its well-characterized properties satisfy stringent quality-by-design (QbD) requirements. As the scientific community continues to explore "three-dimensional fragments in lead optimization," this compound will undoubtedly remain at the forefront of innovative chemical solutions.